Cas no 1340387-75-8 (1-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylcyclopentan-1-amine)
1-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylcyclopentan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylcyclopentan-1-amine
- EN300-1077194
- 1340387-75-8
- 1-[1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-yl]cyclopentan-1-amine
-
- Inchi: 1S/C12H22N4/c1-9(2)8-10-14-11(16(3)15-10)12(13)6-4-5-7-12/h9H,4-8,13H2,1-3H3
- InChI Key: VJRJEXKVEVVIMB-UHFFFAOYSA-N
- SMILES: NC1(C2=NC(CC(C)C)=NN2C)CCCC1
Computed Properties
- Exact Mass: 222.18444672g/mol
- Monoisotopic Mass: 222.18444672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 56.7Ų
1-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylcyclopentan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1077194-0.05g |
1-[1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-yl]cyclopentan-1-amine |
1340387-75-8 | 95% | 0.05g |
$1056.0 | 2023-10-28 | |
| Enamine | EN300-1077194-0.1g |
1-[1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-yl]cyclopentan-1-amine |
1340387-75-8 | 95% | 0.1g |
$1106.0 | 2023-10-28 | |
| Enamine | EN300-1077194-0.25g |
1-[1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-yl]cyclopentan-1-amine |
1340387-75-8 | 95% | 0.25g |
$1156.0 | 2023-10-28 | |
| Enamine | EN300-1077194-0.5g |
1-[1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-yl]cyclopentan-1-amine |
1340387-75-8 | 95% | 0.5g |
$1207.0 | 2023-10-28 | |
| Enamine | EN300-1077194-1.0g |
1-[1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-yl]cyclopentan-1-amine |
1340387-75-8 | 1g |
$1256.0 | 2023-05-23 | ||
| Enamine | EN300-1077194-2.5g |
1-[1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-yl]cyclopentan-1-amine |
1340387-75-8 | 95% | 2.5g |
$2464.0 | 2023-10-28 | |
| Enamine | EN300-1077194-5.0g |
1-[1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-yl]cyclopentan-1-amine |
1340387-75-8 | 5g |
$3645.0 | 2023-05-23 | ||
| Enamine | EN300-1077194-10.0g |
1-[1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-yl]cyclopentan-1-amine |
1340387-75-8 | 10g |
$5405.0 | 2023-05-23 | ||
| Enamine | EN300-1077194-1g |
1-[1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-yl]cyclopentan-1-amine |
1340387-75-8 | 95% | 1g |
$1256.0 | 2023-10-28 | |
| Enamine | EN300-1077194-5g |
1-[1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-yl]cyclopentan-1-amine |
1340387-75-8 | 95% | 5g |
$3645.0 | 2023-10-28 |
1-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylcyclopentan-1-amine Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 1-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylcyclopentan-1-amine
Introduction to 1-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylcyclopentan-1-amine (CAS No. 1340387-75-8)
1-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylcyclopentan-1-amine is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1340387-75-8, belongs to a class of heterocyclic amines that exhibit a wide range of biological activities. The unique structural features of this molecule, including its triazole and cyclopentanamine moieties, make it a promising candidate for further investigation in drug discovery and therapeutic applications.
The compound's molecular structure consists of a cyclopentan ring substituted with an amine group at the 1-position, a methyl group at the 1-position of the triazole ring, and an isobutyl group at the 3-position of the triazole ring. This specific arrangement of functional groups contributes to its distinct chemical properties and potential biological interactions. The presence of the triazole moiety is particularly noteworthy, as triazoles have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties.
In recent years, there has been growing interest in exploring the pharmacological potential of triazole-containing compounds. The triazole ring is known for its ability to form stable complexes with various biological targets, making it an attractive scaffold for drug design. For instance, studies have demonstrated that triazole derivatives can inhibit the activity of certain enzymes and receptors involved in pathogenic processes. This has led to the development of several triazole-based drugs that have shown efficacy in treating infections and other diseases.
The cyclopentanamine moiety in 1-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylcyclopentan-1-amine further enhances its pharmacological profile. Amines are well-known for their role as bioactive molecules and are frequently incorporated into drugs due to their ability to interact with biological systems. The cyclopentan ring provides additional stability to the molecule while allowing for conformational flexibility, which can be crucial for binding to biological targets.
Recent research has highlighted the importance of structure-activity relationships (SAR) in designing effective pharmaceutical compounds. The combination of the cyclopentanamine and triazole moieties in this compound suggests that it may exhibit multiple modes of action. This polypharmacophoric nature could be particularly advantageous in developing treatments for complex diseases that involve multiple pathological pathways.
The synthesis and characterization of 1-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylcyclopentan-1-amine have been subjects of several scientific investigations. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that subsequent biological evaluations are conducted on high-quality samples. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been utilized to elucidate the molecular structure and confirm the identity of the compound.
Biological activity assays have been performed to assess the potential therapeutic effects of this compound. Initial studies have shown promising results in vitro, indicating that it may possess antimicrobial properties against certain bacterial strains. Additionally, preliminary investigations suggest that it may interfere with cellular processes relevant to cancer cell proliferation. These findings warrant further exploration into its pharmacological mechanisms and potential clinical applications.
The development of novel drug candidates often involves optimizing synthetic routes to improve scalability and cost-effectiveness. For 1-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylcyclopentan-1-amine, efforts have been focused on streamlining the synthetic process while maintaining high chemical purity. This includes exploring alternative reaction conditions and catalysts that can enhance reaction efficiency without compromising yield or selectivity.
In conclusion, 1-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylcyclopentan-1amine (CAS No. 1340387-75-8) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of a cyclopentanamine and triazole moiety suggests multiple biological activities, making it a valuable candidate for further investigation. Ongoing studies aim to elucidate its pharmacological mechanisms and explore its therapeutic applications in various diseases.
1340387-75-8 (1-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylcyclopentan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)